N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3-phenylpropanamide

• IUPAC Name: N-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]-3-phenylpropanamide
• InChI: InChI=1S/C17H16ClN5O/c18-14-7-9-15(10-8-14)23-16(20-21-22-23)12-19-17(24)11-6-13-4-2-1-3-5-13/h1-5,7-10H,6,11-12H2,(H,19,24)
• InChI Key: PGRNTGSUHZNRTG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC(=O)NCC2=NN=NN2C3=CC=C(C=C3)Cl
• Molecular Formula: C17H16ClN5O
• Molecular Weight: 341.8 g/mol

Description

N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3-phenylpropanamide (NCTP) is a novel synthetic compound that has recently been investigated for its potential applications in scientific research. NCTP has been found to have a range of biochemical and physiological effects, and has been studied for its possible use in lab experiments.

Scientific Research Applications

N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3-phenylpropanamide has been studied for its potential applications in scientific research, such as its use as a tool to study the effects of drugs on the body. N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3-phenylpropanamide has also been studied for its potential use in drug delivery systems, as well as for its potential use in the development of new drugs.

Mechanism of Action

N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3-phenylpropanamide has been found to act as an inhibitor of the enzyme acetylcholinesterase (AChE), which is responsible for the breakdown of the neurotransmitter acetylcholine. By inhibiting AChE, N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3-phenylpropanamide can increase the levels of acetylcholine in the body, which can lead to a range of physiological effects.
Biochemical and Physiological Effects
N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3-phenylpropanamide has been found to have a range of biochemical and physiological effects. These effects include increased levels of acetylcholine, increased levels of dopamine, increased levels of serotonin, increased levels of norepinephrine, increased levels of epinephrine, and increased levels of glutamate. N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3-phenylpropanamide has also been found to have an anti-inflammatory effect, and has been found to have an anti-oxidant effect.

Advantages and Limitations for Lab Experiments

N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3-phenylpropanamide has several advantages for use in lab experiments. N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3-phenylpropanamide is relatively easy to synthesize, and is relatively stable compared to other compounds. N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3-phenylpropanamide is also relatively non-toxic, and has been found to have a range of biochemical and physiological effects. However, N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3-phenylpropanamide is not suitable for use in humans, as it is a synthetic compound and has not been tested for safety in humans.

Future Directions

N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3-phenylpropanamide has a range of potential future directions for research. These include further studies into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug delivery systems. N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3-phenylpropanamide could also be studied for its potential use in the development of new drugs, as well as its potential use in the treatment of neurological disorders. N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3-phenylpropanamide could also be studied for its potential use in the study of the effects of drugs on the body, as well as its potential use in the development of new drug delivery systems. Finally, N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3-phenylpropanamide could be studied for its potential use in the development of new medical treatments, as well as its potential use in the development of new diagnostic tests.

Synthesis Methods

N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3-phenylpropanamide can be synthesized using a variety of methods, including the use of an organometallic reagent such as tributylstannane or an organometallic reagent such as triethylaluminum. The synthesis of N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3-phenylpropanamide can also be achieved using a base-catalyzed reaction, such as a Grignard reaction or a Wittig reaction.